Cas no 21621-75-0 (1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone)

1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone structure
21621-75-0 structure
Product Name:1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone
CAS No:21621-75-0
MF:C15H13N3O
MW:251.283222913742
CID:1408752
PubChem ID:30714
Update Time:2025-04-20

1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone
    • DTXSID50944223
    • BRN 0750954
    • 21621-75-0
    • Methyl 5-methyl-1-(2-quinolyl)-4-pyrazolyl ketone
    • 1-[1-(Isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethan-1-one
    • KETONE, METHYL 5-METHYL-1-(2-QUINOLYL)-4-PYRAZOLYL
    • Inchi: 1S/C15H13N3O/c1-10-14(11(2)19)9-17-18(10)15-7-12-5-3-4-6-13(12)8-16-15/h3-9H,1-2H3
    • InChI Key: QFURKINDUVMSJB-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=NN(C2C=C3C=CC=CC3=CN=2)C=1C

Computed Properties

  • Exact Mass: 251.10599
  • Monoisotopic Mass: 251.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.